Cas no 741709-68-2 (6-chloro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine)

6-chloro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine structure
741709-68-2 structure
Product Name:6-chloro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
CAS No:741709-68-2
MF:C12H17BClNO3
MW:269.532282590866
CID:1116912
PubChem ID:72218901
Update Time:2025-09-28

6-chloro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-chloro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine
    • 6-chloro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • 6-CHLORO-2-METHOXYPYRIDINE-3-BORONIC ACID PINACOL ESTER
    • MB12190
    • 741709-68-2
    • 6-chloro-2-Methoxy-3-(tetraMethyl-1,3,2-dioxaborolan-2-yl)pyridine
    • G65418
    • Inchi: 1S/C12H17BClNO3/c1-11(2)12(3,4)18-13(17-11)8-6-7-9(14)15-10(8)16-5/h6-7H,1-5H3
    • InChI Key: NBPWFORBBJLEAZ-UHFFFAOYSA-N
    • SMILES: ClC1=CC=C(B2OC(C)(C)C(C)(C)O2)C(=N1)OC

Computed Properties

  • Exact Mass: 269.0990013g/mol
  • Monoisotopic Mass: 269.0990013g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 40.6Ų

6-chloro-2-methoxy-3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-Pyridine Pricemore >>

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